Cas no 103626-35-3 (5'-deoxyribose N6-cyclopentyladenosine)

• Product Name: 5'-deoxyribose N6-cyclopentyladenosine
• CAS No: 103626-35-3
• MF: C₁₅H₂₁N₅O₃
• MW: 319.358942747116
• CID: 842501
• PubChem ID: 10336074
• Update Time: 2025-04-19

5'-deoxyribose N6-cyclopentyladenosine Chemical and Physical Properties

Names and Identifiers

• 5'-deoxyribose N6-cyclopentyladenosine

• Inchi： 1S/C15H21N5O3/c1-8-11(21)12(22)15(23-8)20-7-18-10-13(16-6-17-14(10)20)19-9-4-2-3-5-9/h6-9,11-12,15,21-22H,2-5H2,1H3,(H,16,17,19)/t8-,11-,12-,15-/m1/s1
• InChI Key： RGIGEXFJZVCYJT-PMXXHBEXSA-N
• SMILES： O1[C@H](C)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCCC1)O)O

Computed Properties

• Exact Mass: 319.16463
• Monoisotopic Mass: 319.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides